molecular formula C8H15NS2 B8595188 Pyrrolidino[1,2-e]-4H-1,3,5-dithiazine, 2,4-dimethyl

Pyrrolidino[1,2-e]-4H-1,3,5-dithiazine, 2,4-dimethyl

Cat. No.: B8595188
M. Wt: 189.3 g/mol
InChI Key: OJEOXDLLIADRBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrrolidino[1,2-e]-4H-1,3,5-dithiazine, 2,4-dimethyl is a useful research compound. Its molecular formula is C8H15NS2 and its molecular weight is 189.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15NS2

Molecular Weight

189.3 g/mol

IUPAC Name

2,4-dimethyl-6,7,8,8a-tetrahydro-4H-pyrrolo[2,1-d][1,3,5]dithiazine

InChI

InChI=1S/C8H15NS2/c1-6-9-5-3-4-8(9)11-7(2)10-6/h6-8H,3-5H2,1-2H3

InChI Key

OJEOXDLLIADRBL-UHFFFAOYSA-N

Canonical SMILES

CC1N2CCCC2SC(S1)C

boiling_point

235.00 °C. @ 760.00 mm Hg

melting_point

130.00 °C. @ 760.00 mm Hg

solubility

very slightly

Origin of Product

United States

Synthesis routes and methods

Procedure details

44 g (1 mol) of acetaldehyde are added dropwise to a solution of 34.5 g (0.5 mol) of 1-pyrroline in 150 ml of ether. Hydrogen sulphide is then passed into the reaction mixture, while the latter is cooled with ice, until saturation is reached. After 10 g of magnesium sulphate have been added, the reaction mixture is kept at room temperature for 15 hours. When the ether has been removed by distillation, the residue is fractionally distilled. 43 g of 2,4-dimethyltetrahydropyrrolo[2.1-d]-[1,3,5]-dithiazine (boiling point at 6 mbar: 105° C.) are obtained.
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
34.5 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three

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